Cas no 1340059-87-1 (2-(trifluoroacetamido)cyclopentane-1-carboxylic acid)

• Product Name: 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid
• CAS No: 1340059-87-1
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 6332653
• PubChem ID: 64813712
• Update Time: 2025-07-10

2-(trifluoroacetamido)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid
• EN300-3106382
• 2-(2,2,2-Trifluoroacetamido)cyclopentane-1-carboxylic acid
• CS-0291164
• 1340059-87-1
• AKOS014142606

• Inchi： 1S/C8H10F3NO3/c9-8(10,11)7(15)12-5-3-1-2-4(5)6(13)14/h4-5H,1-3H2,(H,12,15)(H,13,14)
• InChI Key： GRRFLCSUYNSJAW-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCCC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid

Introduction to 2-(Trifluoroacetamido)cyclopentane-1-carboxylic Acid (CAS No. 1340059-87-1)

2-(Trifluoroacetamido)cyclopentane-1-carboxylic acid (CAS No. 1340059-87-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclopentane ring and a trifluoroacetamido functional group. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid is represented by the formula C₈H₉F₃NO₃. The cyclopentane ring provides a rigid scaffold, which can enhance the compound's stability and bioavailability. The trifluoroacetamido group, on the other hand, introduces fluorine atoms, which are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. These features collectively contribute to the compound's potential as a lead molecule in drug design.

In recent years, significant advancements have been made in understanding the biological activities of 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid has also shown potential in cancer research. Preclinical studies have indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. Additionally, the compound's low molecular weight and favorable pharmacokinetic profile make it an attractive candidate for further optimization and development as an anti-cancer agent.

In the realm of neuroprotection, 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid has been investigated for its potential to mitigate neuronal damage in various neurological disorders. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid could be developed into a therapeutic agent for neuroprotection.

The synthesis of 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid involves several well-established chemical reactions. One common synthetic route involves the reaction of cyclopentanecarboxylic acid with trifluoroacetyl chloride in the presence of a base, followed by hydrolysis to form the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production if required for clinical trials or commercial applications.

In terms of safety and toxicity, preliminary studies have indicated that 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing research is focused on evaluating the long-term safety and efficacy of this compound in various preclinical models.

The future prospects for 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid are promising. Its unique chemical structure and diverse biological activities make it a valuable tool for further exploration in drug discovery and development. Researchers are currently investigating its potential as a lead molecule for various therapeutic applications, including inflammatory diseases, cancer, and neurological disorders. Additionally, efforts are underway to optimize its pharmacological properties through structural modifications and formulation strategies.

In conclusion, 2-(trifluoroacetamido)cyclopentane-1-carboxylic acid (CAS No. 1340059-87-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various diseases and improve patient outcomes.